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Physical & Chemical Properties

For practical laboratory use, here are the key handling properties of BPIQ-I.

Property Specification

CAS Number 174709-30-9 [1] [2] [3]

Molecular Formula C₁₆H₁₂BrN₅ [1] [3] [4]

Molecular Weight 354.2 (approx.) [1] [4] [5]

Purity ≥95% (HPLC) or ≥99.0% (varies by supplier) [3] [5]

Solubility Soluble in DMSO (e.g., 5 mg/mL) [3]

Storage Protect from light; -20°C; stable for up to 3 months in solution at -20°C [3]

Mechanism of Action & Signaling Pathway

BPIQ-I functions by precisely blocking EGFR-mediated signal transduction. The following diagram

illustrates this pathway and the point of inhibition.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s578945?utm_src=pdf-body
https://www.smolecule.com/products/s578945?utm_src=pdf-interest
https://www.smolecule.com/products/s578945?utm_src=pdf-body
https://www.scbt.com/p/bpiq-i-174709-30-9
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=5939
https://www.merckmillipore.com/INTL/en/product/BPIQ-I,EMD_BIO-203696
https://www.scbt.com/p/bpiq-i-174709-30-9
https://www.merckmillipore.com/INTL/en/product/BPIQ-I,EMD_BIO-203696
https://www.targetmol.com/compound/bpiq-i
https://www.scbt.com/p/bpiq-i-174709-30-9
https://www.targetmol.com/compound/bpiq-i
https://www.abmole.com/products/bpiq-i.html
https://www.merckmillipore.com/INTL/en/product/BPIQ-I,EMD_BIO-203696
https://www.abmole.com/products/bpiq-i.html
https://www.merckmillipore.com/INTL/en/product/BPIQ-I,EMD_BIO-203696
https://www.merckmillipore.com/INTL/en/product/BPIQ-I,EMD_BIO-203696
https://www.smolecule.com/products/s578945?utm_src=pdf-body
https://www.smolecule.com/products/s578945?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


EGF Ligand

EGFR (Receptor)

Tyrosine Kinase
Domain

ATP

 Binds

Autophosphorylation

Downstream Signaling
(e.g., MAPK/ERK)

Cellular Responses
(Proliferation, Survival)

BPIQ-I Inhibition

 Competes with ATP

Click to download full resolution via product page

As the diagram shows, BPIQ-I competes with ATP for the binding site on the tyrosine kinase domain of

EGFR. By doing so, it prevents the receptor's autophosphorylation and subsequent activation of downstream

signaling cascades, such as the MAPK/ERK pathway, which are critical for cell proliferation and survival [2]

[6] [3].

Experimental Considerations

While the search results do not provide a complete step-by-step protocol for a specific assay, they offer key

parameters and context for using BPIQ-I in research.
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Key Experimental Context: BPIQ-I has been used in studies investigating complex cellular signaling

networks. For example, one study used it to demonstrate that δ-opioid receptor activation of the
ERK/MAP kinase pathway depends on transactivation of Receptor Tyrosine Kinases (RTKs) like

EGFR [6].
Practical Usage Guidelines:

Solvent: Prepare stock solutions in DMSO [3].
Aliquoting: After reconstitution, aliquot and freeze stock solutions at -20°C to preserve stability

[3].
Stability: Stock solutions are stable for up to 3 months when stored at -20°C [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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